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Compound Name: PROTAC c-Met degrader-3
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Audience: Researchers, scientists, and drug development professionals.

Introduction

The c-Met receptor tyrosine kinase, upon activation by its ligand hepatocyte growth factor
(HGF), triggers downstream signaling cascades like the PI3BK/AKT and RAS/MAPK pathways,
which are pivotal in cell proliferation, survival, and migration.[1][2][3] Dysregulation of the
HGF/c-Met axis through overexpression, amplification, or mutation is implicated in the
progression of various human cancers, making it a compelling therapeutic target.[3][4]

Proteolysis-targeting chimeras (PROTACS) represent a novel therapeutic modality that
leverages the cell's own ubiquitin-proteasome system to induce the degradation of specific
target proteins.[5][6] These heterobifunctional molecules consist of a ligand that binds the
protein of interest, a ligand that recruits an E3 ubiquitin ligase, and a linker connecting them.[7]
[8] This engineered proximity results in the ubiquitination and subsequent proteasomal
degradation of the target protein.[6]
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PROTAC c-Met degrader-3 is a potent and specific degrader of the c-Met protein.[9][10] It
incorporates a c-Met binding moiety and a ligand for the Cereblon (CRBN) E3 ubiquitin ligase.
[9][11] By inducing the degradation of c-Met, this PROTAC effectively abrogates its
downstream signaling, leading to an anti-proliferative effect in cancer cells dependent on c-Met
signaling. This document provides detailed protocols for evaluating the effect of PROTAC c-
Met degrader-3 on cancer cell viability using luminescent and colorimetric assays.

Mechanism of Action & Signaling Pathway

PROTAC c-Met degrader-3 functions by inducing the formation of a ternary complex between
the c-Met protein and the CRBN E3 ligase.[8][9] This proximity facilitates the transfer of
ubiquitin molecules to c-Met, marking it for destruction by the proteasome.[6] The degradation
of c-Met blocks the activation of key pro-survival signaling pathways.[3][8]
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1. Cell Seeding
(96-well plate)

2. Compound Treatment
(Serial dilutions of PROTAC)

3. Incubation
(e.g., 72 hours)

4. Add Viability Reagent
(e.g., CellTiter-Glo® or MTT)

5. Signal Detection
(Luminometer or Spectrophotometer)

6. Data Analysis
(Calculate % Viability, 1Cso)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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